Cas no 47727-93-5 (2,3,4-Tri-O-benzyl-D-glucopyranose)

• Product Name: 2,3,4-Tri-O-benzyl-D-glucopyranose
• CAS No: 47727-93-5
• MF: C₂₇H₃₀O₆
• MW: 450.523508548737
• CID: 931233
• PubChem ID: 11419557
• Update Time: 2025-04-19

2,3,4-Tri-O-benzyl-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-benzyl-D-glucopyranose
• 2,3,5-TRI-O-BENZYL-1-O-(4-NITROBENZOYL)-D-ARABINOFURANOSE
• 2,3,5-TRI-O-BENZYL-1-O-P-NITROBENZOYL-D-ARABINOFURANOSE
• 2,3,5-tri-O-benzyl-1-O-p-nitrobenzoyl-D-arabinose
• 2,3,5-tri-O-benzyl-D-arabinofuranoside
• 2,3,5-tri-O-benzyl-D-glucopyranose
• 2.3.4-tri-O-benzyl glucose
• 50272-02-1
• DTXSID80465299
• E80500
• (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2-ol
• W-202835
• 47727-93-5
• SCHEMBL2048168
• (3R,4S,5R,6R)-6-(hydroxymethyl)-3,4,5-tris(phenylmethoxy)oxan-2-ol
• (3R,4S,5R,6R)-3,4,5-TRIS(BENZYLOXY)-6-(HYDROXYMETHYL)OXAN-2-OL

• Inchi： 1S/C27H30O6/c28-16-23-24(30-17-20-10-4-1-5-11-20)25(31-18-21-12-6-2-7-13-21)26(27(29)33-23)32-19-22-14-8-3-9-15-22/h1-15,23-29H,16-19H2/t23-,24-,25+,26-,27?/m1/s1
• InChI Key： PVXYBJYRHZYLGR-MZIUKZFCSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 450.20400
• Monoisotopic Mass: 450.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.054 g/l) (25 º C),
• PSA: 77.38000
• LogP: 3.45210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides